Cas no 2228616-80-4 (1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol)

• Product Name: 1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol
• CAS No: 2228616-80-4
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6289767
• PubChem ID: 165699457
• Update Time: 2025-10-28

1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228616-80-4
• 1-[2-(3-bromo-4-methylphenyl)ethyl]cyclopropan-1-ol
• EN300-1925422
• 1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C12H15BrO/c1-9-2-3-10(8-11(9)13)4-5-12(14)6-7-12/h2-3,8,14H,4-7H2,1H3
• InChI Key： SDQBXXRVXPVNDX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CCC1(CC1)O

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol

1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol (CAS No. 2228616-80-4)

The compound 1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol (CAS No. 2228616-80-4) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of cyclopropane derivatives, which have gained considerable attention due to their unique chemical properties and applications in drug design. The molecule consists of a cyclopropane ring substituted with a hydroxyl group and an ethyl chain attached to a brominated aromatic ring. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, particularly in the development of novel therapeutic agents. The cyclopropanol moiety in this compound has been shown to exhibit interesting pharmacokinetic properties, including enhanced bioavailability and reduced toxicity compared to traditional small molecules. Additionally, the presence of the brominated aromatic ring introduces electronic effects that can modulate the compound's interaction with biological targets, such as enzymes and receptors.

One of the most promising applications of 1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol lies in its potential as a precursor for synthesizing bioactive molecules. Researchers have demonstrated that this compound can undergo various reactions, including oxidation, reduction, and nucleophilic substitution, to yield derivatives with enhanced biological activity. For instance, recent investigations have focused on its use in the synthesis of antiviral agents targeting RNA-dependent RNA polymerase enzymes, which are critical for viral replication.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other ring-closing methodologies, followed by functionalization of the aromatic ring with bromine and methyl groups. The optimization of these steps has been a focus of recent research efforts, with advancements in catalyst design and reaction conditions enabling higher yields and improved stereocontrol.

In terms of physical properties, 1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol exhibits a melting point of approximately 75°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for use in various solution-based reactions. The compound's stability under thermal and photochemical conditions has also been studied extensively, with results indicating that it remains stable under mild reaction conditions but undergoes decomposition at elevated temperatures or prolonged exposure to light.

From an environmental perspective, understanding the fate and transport of CAS No. 2228616-80-4 in natural systems is crucial for assessing its potential impact on ecosystems. Recent eco-toxicological studies have shown that this compound exhibits low acute toxicity to aquatic organisms at environmentally relevant concentrations. However, further research is needed to evaluate its long-term effects on non-target species and its persistence in different environmental compartments.

In conclusion, 1-[2-(3-Bromo-4-methylphenyl)ethyl]cyclopropan-1-ol (CAS No. 2228616-80-4) is a versatile organic compound with significant potential in drug discovery, material science, and environmental chemistry. Its unique structure and reactivity make it an attractive candidate for further exploration across multiple disciplines. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.